Cas no 898767-92-5 (4-(3-Iodophenyl)-4-oxobutyronitrile)

4-(3-Iodophenyl)-4-oxobutyronitrile structure

898767-92-5 structure

Product Name:4-(3-Iodophenyl)-4-oxobutyronitrile

CAS No:898767-92-5

MF:C₁₀H₈INO

MW:285.081094741821

MDL:MFCD02260581

CID:869827

PubChem ID:24723849

Update Time:2025-04-19

4-(3-Iodophenyl)-4-oxobutyronitrile Chemical and Physical Properties

Names and Identifiers

- 4-(3-Iodophenyl)-4-oxobutanenitrile
- 4-(3-IODOPHENYL)-4-OXOBUTYRONITRILE
- 898767-92-5
- AKOS016019587
- MFCD02260581
- DTXSID60642248
- 4-(3-Iodophenyl)-4-oxobutyronitrile
- MDL： MFCD02260581
- Inchi： 1S/C10H8INO/c11-9-4-1-3-8(7-9)10(13)5-2-6-12/h1,3-4,7H,2,5H2
- InChI Key： CKSDLTRSGREVTG-UHFFFAOYSA-N
- SMILES： IC1=CC=CC(=C1)C(CCC#N)=O

Computed Properties

Exact Mass: 284.96506g/mol
Monoisotopic Mass: 284.96506g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 40.9Å²

4-(3-Iodophenyl)-4-oxobutyronitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	203678-1g	4-(3-Iodophenyl)-4-oxobutyronitrile	898767-92-5	97%	1g	￡424.00	2022-02-28
Fluorochem	203678-2g	4-(3-Iodophenyl)-4-oxobutyronitrile	898767-92-5	97%	2g	￡672.00	2022-02-28
Fluorochem	203678-5g	4-(3-Iodophenyl)-4-oxobutyronitrile	898767-92-5	97%	5g	￡1447.00	2022-02-28
abcr	AB363727-1 g	4-(3-Iodophenyl)-4-oxobutyronitrile, 97%; .	898767-92-5	97%	1g	€748.70	2023-04-26
abcr	AB363727-2 g	4-(3-Iodophenyl)-4-oxobutyronitrile, 97%; .	898767-92-5	97%	2g	€1140.10	2023-04-26
TRC	I083085-250mg	4-(3-Iodophenyl)-4-oxobutyronitrile	898767-92-5		250mg	$ 365.00	2022-06-04
TRC	I083085-500mg	4-(3-Iodophenyl)-4-oxobutyronitrile	898767-92-5		500mg	$ 605.00	2022-06-04
abcr	AB363727-1g	4-(3-Iodophenyl)-4-oxobutyronitrile, 97%; .	898767-92-5	97%	1g	€747.30	2025-03-19
abcr	AB363727-2g	4-(3-Iodophenyl)-4-oxobutyronitrile, 97%; .	898767-92-5	97%	2g	€1138.80	2025-03-19
abcr	AB363727-5g	4-(3-Iodophenyl)-4-oxobutyronitrile, 97%; .	898767-92-5	97%	5g	€2353.30	2025-03-19

4-(3-Iodophenyl)-4-oxobutyronitrile Related Literature

1. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
2. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
3. Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography

Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
4. Empowering microfluidics by micro-3D printing and solution-based mineral coating†

Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
5. Examination of deposit in commercial diluted phosphoric acid

Analyst, 1880,5, 146-147

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